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Indole-3-carboxaldehyde is a naturally occurring metabolite of tryptophan and a versatile
scaffold in medicinal chemistry, known for its role in various biological pathways and as a
precursor for synthesizing more complex molecules.[1][2] The introduction of a stable isotope,
Carbon-13 (33C), into the Indole-3-carboxaldehyde structure does not significantly alter its
chemical reactivity or bulk physical properties but provides a powerful tool for quantitative
analysis.[3][4]

The primary utility of Indole-3-carboxaldehyde-13C lies in its application as an internal standard
for mass spectrometry (MS) and as a tracer in nuclear magnetic resonance (NMR) based
metabolic flux studies.[5][6] Its increased mass allows for clear differentiation from its
endogenous, unlabeled (12C) counterpart in biological matrices, enabling precise quantification
in complex samples—a cornerstone of modern pharmacokinetic and metabolomic research.[7]

Section 1: Core Physicochemical Properties

The macroscopic physical properties of Indole-3-carboxaldehyde-13C are virtually identical to
those of its unlabeled analogue. The substitution of 2C with 13C results in a negligible change in
intermolecular forces, hence properties like melting point, solubility, and appearance remain
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consistent. The most critical distinction is the molecular weight, which is fundamental to its use
in mass spectrometry.

Data Presentation: Summary of Physicochemical Properties

Unlabeled Indole-3-
Indole-3-
Indole-3- carboxaldehyd
Property carboxaldehyd Source(s)
carboxaldehyd e-**C (Formyl-
e-3Cs
e 13c)
3-Formylindole, )
3-Formylindole-
Synonyms Indole-3- 3¢ - [2][8]
aldehyde
1093452-52-8
CAS Number 487-89-8 _ - [6][8]
(Representative)
Chemical
CoH7NO 12Cg13CH7NO 13Cs12CH7NO [8][9]
Formula
Molecular Weight  145.16 g/mol 146.16 g/mol 153.10 g/mol [819]
Off-white to Off-white to Off-white to
Appearance beige crystalline beige crystalline beige crystalline [10][11]
powder powder powder
. . 193-199 °C 193-199 °C
Melting Point 193-199 °C [8][10][11]
(Expected) (Expected)
DMSO (Slightly), = DMSO (Slightly), = DMSO (Slightly),
Solubility Methanol Methanol Methanol [10]
(Slightly) (Slightly) (Slightly)
- Air sensitive, Air sensitive, Air sensitive,
Stability . ] ) [10]
Hygroscopic Hygroscopic Hygroscopic

Note: The exact molecular weight and formula for 13C-labeled variants depend on the number
and position of the 13C atoms.
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Section 2: Spectroscopic Signhature and
Characterization

The true value and distinguishing features of Indole-3-carboxaldehyde-13C are revealed
through spectroscopic analysis. The 13C label serves as a unique probe, fundamentally altering
the output of mass spectrometry and NMR spectroscopy.

Mass Spectrometry (MS)

In MS, the 13C-labeled compound is chemically identical to the unlabeled analyte and therefore
exhibits the same chromatographic behavior (e.g., co-elution in LC-MS). However, it is easily
resolved by its mass-to-charge ratio (m/z). The molecular ion peak ([M+H]*) will be shifted by
+n, where 'n' is the number of 13C atoms incorporated. This mass difference is the cornerstone
of its use as an ideal internal standard for accurate quantification.[6]

Mandatory Visualization: Workflow for Identity Confirmation
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Caption: LC-MS workflow for verifying the identity and mass of Indole-3-carboxaldehyde-13C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides definitive structural information and is the primary method to
confirm the position and extent of isotopic labeling.
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e 'H NMR: The *H NMR spectrum is largely unaffected by *3C substitution. Minor changes may
appear as additional small couplings (*J_CH, 2J_CH) between the 13C nucleus and adjacent
protons, but the chemical shifts remain the same.

e 13C NMR: This is the most informative technique. In a standard 3C NMR spectrum of
unlabeled Indole-3-carboxaldehyde, signals are observed for all nine carbon atoms at natural
abundance (~1.1%).[8][12] For a 3C-labeled sample, the signal corresponding to the
enriched carbon atom will be dramatically enhanced in intensity.[13] This provides
unambiguous confirmation of the labeling position. For example, if the aldehyde carbon is
labeled (*3CHO), the signal around 185 ppm will be exceptionally intense compared to the
other carbon signals.[12][14]

Data Presentation: 33C NMR Chemical Shifts for Indole-3-carboxaldehyde (Data is for the
unlabeled compound in CDCIs and serves as a reference for identifying the labeled position)

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Indole-3-Carboxaldehyde
https://www.rsc.org/suppdata/c9/qo/c9qo00097f/c9qo00097f1.pdf
https://pubs.rsc.org/en/content/articlelanding/2011/cc/c1cc15295e
https://www.rsc.org/suppdata/c9/qo/c9qo00097f/c9qo00097f1.pdf
https://www.chemicalbook.com/SpectrumEN_487-89-8_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Expected Observation for

Carbon Position Chemical Shift (o, ppm)

Labeled Compound

Dramatically increased signal
C=0 (Aldehyde) ~185.3 ) o

intensity if labeled.

Dramatically increased signal
C3a ~136.8 _ o

intensity if labeled.

Dramatically increased signal
C2 ~135.8 _ o

intensity if labeled.

Dramatically increased signal
C7a ~124.4

intensity if labeled.

Dramatically increased signal
C5 ~123.0 _ o

intensity if labeled.

Dramatically increased signal
C6 ~121.9 ) o

intensity if labeled.

Dramatically increased signal
C4 ~120.6 , o

intensity if labeled.

Dramatically increased signal
C3 ~118.4 _ o

intensity if labeled.

Dramatically increased signal
c7 ~111.7

intensity if labeled.

Source: Based on data from
supporting information for
Cu(ll)- or Co(ll)-Catalyzed
C(SP3)-H Oxidation.[12]

Section 3: Experimental Protocols & Best Practices

To ensure the integrity of research outcomes, rigorous validation of isotopically labeled
standards is paramount. The following protocols outline the standard procedures for
characterization and handling.
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Protocol: Purity and Identity Confirmation by LC-MS

Objective: To confirm the molecular weight and assess the chemical purity of Indole-3-
carboxaldehyde-13C.

Methodology:

o Standard Preparation: Accurately weigh and dissolve the labeled compound in a suitable
solvent (e.g., methanol or DMSO) to create a 1 mg/mL stock solution. Prepare a working
solution at ~1 pg/mL in the initial mobile phase.

o Chromatography:
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial
conditions.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 2 pL.
e Mass Spectrometry:
o Mode: Positive Electrospray lonization (ESI+).
o Scan Range: m/z 100-200.

o Analysis: Extract the ion chromatogram for the expected [M+H]* of the labeled compound
(e.g., m/z 147.06 for a single 13C label).

e System Validation & Analysis:

o Inject a solvent blank to ensure no system contamination.
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o Inject an unlabeled standard of Indole-3-carboxaldehyde to determine its retention time
and confirm the expected mass (e.g., m/z 146.06).

o Inject the 3C-labeled sample.

o Expected Outcome: A sharp chromatographic peak should be observed at the same
retention time as the unlabeled standard. The mass spectrum for this peak should show a
base peak corresponding to the exact mass of the protonated 13C-labeled molecule. Purity is
estimated by the peak area percentage in the chromatogram.

Protocol: Handling and Storage

Causality: Indole-3-carboxaldehyde is noted to be sensitive to air and moisture.[10] Improper
storage can lead to degradation (e.g., oxidation of the aldehyde to a carboxylic acid),
compromising the integrity of the standard and leading to inaccurate quantification.

Procedure:

» Receiving: Upon receipt, log the compound and store it immediately under the
recommended conditions, typically at -20°C.

o Storage: Keep the container tightly sealed in a desiccator or under an inert atmosphere (e.g.,
argon or nitrogen) to protect from moisture and air. Store in a dark location to prevent
potential photodegradation.

e Handling: For weighing, allow the container to equilibrate to room temperature before
opening to prevent condensation of moisture onto the compound. Handle quickly and reseal
the container promptly. Use in a well-ventilated area or fume hood.

Mandatory Visualization: Logic of Isotopic Labeling in Quantitative MS
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Caption: Principle of stable isotope dilution analysis for accurate quantification.

Conclusion
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Indole-3-carboxaldehyde-13C is a high-value analytical tool whose utility is defined by its mass
and spectroscopic properties rather than its bulk physical characteristics. While physically
indistinguishable from its natural counterpart, its unique signature in mass spectrometry and
NMR spectroscopy enables researchers to perform highly precise quantitative measurements
in complex biological systems. Adherence to rigorous characterization, handling, and storage
protocols is essential to maintain its integrity as a standard and ensure the generation of
trustworthy, reproducible data in drug development and metabolic research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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